2-amino-N-methyl-N-[(4-nitrophenyl)methyl]propanamide

• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 2-amino-N-methyl-N-[(4-nitrophenyl)methyl]propanamide
• InChI: InChI=1S/C11H15N3O3/c1-8(12)11(15)13(2)7-9-3-5-10(6-4-9)14(16)17/h3-6,8H,7,12H2,1-2H3
• InChI Key: AWPQDCDEPRNHHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=CC=C(C=C1)[N+](=O)[O-])N

Description

2-Amino-N-methyl-N-[(4-nitrophenyl)methyl]propanamide is a propanamide derivative featuring a 4-nitrophenylmethyl group and a methyl-substituted amino moiety. This compound’s structural framework is analogous to several pharmacologically active molecules, making its comparative analysis with similar compounds critical for understanding structure-activity relationships (SAR) .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Properties	References
2-Amino-N-methyl-N-[(4-nitrophenyl)methyl]propanamide	4-Nitrobenzyl, methylamino	267.28	Amide, nitro, tertiary amine	Not reported (structural focus)	-
(S)-2-Amino-N-methyl-N-(4-methylbenzyl)propanamide	4-Methylbenzyl, methylamino	218.29	Amide, tertiary amine	Not reported (structural analog)
N-Methoxy-N-methyl-2-[(4-nitrophenyl)sulfinyl]propanamide	4-Nitrobenzenesulfinyl, methoxy	300.33	Sulfinyl, methoxy, amide	Crystalline packing via C-H···O bonds
5-Methyl-N-(4-nitrophenyl)thiophene-2-carboxamide	Thiophene-2-carboxamide, 4-nitrophenyl	276.28	Thiophene, nitro, amide	Anti-tubercular activity (MIC: <40 mg/mL)
(R)-2-Phenoxycarboxamido-3-(1H-indol-3-yl)-N-[(4-nitrophenyl)methyl]propanamide	Indole, phenoxycarboxamido, 4-nitrobenzyl	459.47	Indole, amide, nitro	Not reported (synthetic intermediate)
2-[(Dichloromethoxy)methyl]-3-hydroxy-3-(4-nitrophenyl)propanamide	Dichloromethoxy, hydroxyl, 4-nitrophenyl	323.13	Dichloromethoxy, hydroxyl, nitro	Structural analysis (stereochemistry)

Functional Group Impact on Properties

Compounds like N-methoxy-N-methyl-2-[(4-nitrophenyl)sulfinyl]propanamide exhibit robust crystalline frameworks due to nitro-mediated C-H···O interactions . In contrast, replacing the nitro group with a methyl group (e.g., (S)-2-amino-N-methyl-N-(4-methylbenzyl)propanamide) reduces polarity, likely improving lipophilicity .

Amide vs. Sulfinyl/Methoxy Modifications: The sulfinyl group in N-methoxy-N-methyl-2-[(4-nitrophenyl)sulfinyl]propanamide introduces chirality and stronger intermolecular interactions compared to the amide group in the target compound, as evidenced by its monoclinic crystal system (space group P121/c1) . Methoxy groups (e.g., in ) may decrease metabolic stability compared to amino groups due to susceptibility to oxidative demethylation.

Biological Activity: Thiophene-containing analogs (e.g., 5-methyl-N-(4-nitrophenyl)thiophene-2-carboxamide) demonstrate potent anti-tubercular activity, suggesting that heteroaromatic rings enhance target binding .

Crystallographic and Physicochemical Properties

• Crystal Packing : N-Methoxy-N-methyl-2-[(4-nitrophenyl)sulfinyl]propanamide forms a 3D framework via C-H···O hydrogen bonds, whereas the target compound’s packing remains uncharacterized .
• Solubility: The dichloromethoxy and hydroxyl groups in 2-[(dichloromethoxy)methyl]-3-hydroxy-3-(4-nitrophenyl)propanamide may increase aqueous solubility compared to the target compound’s nitro/amino combination .